2-{3-[(3,4-dimethylphenyl)methyl]-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-(3-fluoro-4-methoxyphenyl)acetamide

• IUPAC Name: 2-[3-[(3,4-dimethylphenyl)methyl]-2,4-dioxo-4aH-thieno[3,2-d]pyrimidin-1-ium-1-yl]-N-(3-fluoro-4-methoxyphenyl)acetamide
• InChI: InChI=1S/C24H22FN3O4S/c1-14-4-5-16(10-15(14)2)12-28-23(30)22-19(8-9-33-22)27(24(28)31)13-21(29)26-17-6-7-20(32-3)18(25)11-17/h4-11,22H,12-13H2,1-3H3/p+1
• InChI Key: QGIAKSJFUQVINC-UHFFFAOYSA-O
• Canonical SMILES: CC1=C(C=C(C=C1)CN2C(=O)C3C(=[N+](C2=O)CC(=O)NC4=CC(=C(C=C4)OC)F)C=CS3)C
• Molecular Formula: C24H23FN3O4S+
• Molecular Weight: 468.5 g/mol
• CAS No.: 1252822-50-6

Description

The compound 2-{3-[(3,4-dimethylphenyl)methyl]-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-(3-fluoro-4-methoxyphenyl)acetamide is a thieno[3,2-d]pyrimidine derivative characterized by a bicyclic heteroaromatic core fused with a pyrimidine ring. Key structural features include:

• A 3,4-dimethylbenzyl substituent at position 3 of the thienopyrimidine scaffold.
• An acetamide linker at position 1, terminating in a 3-fluoro-4-methoxyphenyl group.

Biological Activity

The compound 2-{3-[(3,4-dimethylphenyl)methyl]-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-(3-fluoro-4-methoxyphenyl)acetamide (CAS Number: 1252821-96-7) is a thieno[3,2-d]pyrimidine derivative that has garnered attention for its potential biological activities, particularly in the field of cancer research. This article explores its biological activity through various studies and findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{24}H_{24}N_{3}O_{4}S$ with a molecular weight of 450.5 g/mol . The compound features a thieno[3,2-d]pyrimidine core which is known for its diverse biological properties.

Anticancer Activity

Recent studies have highlighted the anticancer potential of thieno[3,2-d]pyrimidine derivatives. For instance, a series of synthesized compounds based on this scaffold have shown significant cytotoxic effects against various cancer cell lines:

• Cell Lines Tested : MDA-MB-231 (triple-negative breast cancer), A549 (lung cancer).
• Findings : Compounds derived from thieno[3,2-d]pyrimidine exhibited IC50 values ranging from 27.6 µM to 43 µM against MDA-MB-231 cells. This suggests a promising selective cytotoxicity against tumor cells while sparing normal cells .

The mechanism by which these compounds exert their cytotoxic effects often involves the inhibition of specific cellular pathways that are crucial for cancer cell survival and proliferation. For example:

• Inhibition of MAPK Pathway : Some derivatives have been shown to inhibit the pMAPK pathway in liver and lung tissues by up to 95% at certain dosages. This pathway is critical in regulating cell growth and differentiation .

Structure-Activity Relationship (SAR)

The biological activity of thieno[3,2-d]pyrimidine derivatives can be influenced by various substituents on the aromatic rings:

• Electron-Withdrawing Groups : The presence of electron-withdrawing groups (e.g., halogens) on the phenyl ring has been correlated with enhanced cytotoxicity.
• Substituent Variability : Different substitutions lead to variations in potency and selectivity against cancer cell lines .

Case Studies

• Study by Elmongy et al. (2022) :
  • Focused on synthesizing various thieno[3,2-d]pyrimidine derivatives.
  • Resulted in compounds with inhibitory activities ranging from 43% to 87% against breast cancer cells.
  • Suggested that structural modifications could enhance efficacy against specific cancer types .
• Research on Antimicrobial Activity :
  • Some derivatives have also been evaluated for antimicrobial properties, showing significant antibacterial and antimycobacterial activity against various strains in vitro. This broadens the therapeutic potential beyond oncology .

Summary Table of Biological Activities

Activity Type	Cell Line Tested	IC50 Value (µM)	Reference
Anticancer Activity	MDA-MB-231	27.6
Anticancer Activity	A549	43
Antimicrobial Activity	Various Strains	Significant Inhibition

Comparison with Similar Compounds

Table 1: Key Structural Analogues and Substituent Variations

Compound ID	Core Structure	Position 3 Substituent	Acetamide-Linked Group	Molecular Weight (g/mol)
Target Compound	Thieno[3,2-d]pyrimidine	3,4-Dimethylbenzyl	3-Fluoro-4-methoxyphenyl	~434 (estimated)
	Thieno[3,2-d]pyrimidine	4-Fluorobenzyl	3-Methoxypropyl	423.45
	Thieno[3,2-d]pyrimidine	7-(4-Methoxyphenyl)	2,5-Difluorophenyl	441.43
	Pyrido[2,3-d]pyrimidine	5-Ethoxy-1,6-dimethyl	3-(Trifluoromethyl)phenyl	436.40

Key Observations:

Acetamide-Linked Groups: The 3-fluoro-4-methoxyphenyl group in the target compound combines electron-withdrawing (fluoro) and electron-donating (methoxy) effects, which may fine-tune binding affinity to targets like HDACs or kinases .

Molecular Similarity and Activity Landscape

Tanimoto Coefficient Analysis

Using fingerprint-based similarity metrics (e.g., Morgan fingerprints), the target compound likely shares moderate-to-high similarity (Tanimoto coefficient >0.5) with analogues in and due to the shared thieno[3,2-d]pyrimidine core . However, substituent differences (e.g., 3,4-dimethylbenzyl vs. 4-fluorobenzyl) reduce the similarity score below the threshold of 0.8 used for strict similarity in read-across assessments .

Bioactivity Clustering

Compounds with similar bioactivity profiles often cluster based on shared structural motifs. For example:

• The thieno[3,2-d]pyrimidine core is associated with kinase inhibition in published datasets .
• The acetamide linker is a common feature in HDAC inhibitors like SAHA (vorinostat), which shares ~70% similarity with some thienopyrimidine derivatives .

Pharmacokinetic and Physicochemical Properties

Table 2: Predicted Molecular Properties

Property	Target Compound
LogP (lipophilicity)	~3.2 (estimated)	2.8	3.5
Hydrogen Bond Donors	2	2	2
Hydrogen Bond Acceptors	6	7	7
Polar Surface Area (Ų)	~110	105	115

Key Insights:

• The target compound’s higher LogP compared to suggests improved lipid solubility, which may enhance cellular uptake but reduce aqueous solubility.

Q & A

Q. Table 1. Key Synthetic Parameters for Thienopyrimidinone Core Formation

Step	Reaction	Optimal Conditions	Yield (%)	Reference
1	Cyclization	DMF, 120°C, 6 h	65–70
2	Acetamide Coupling	EDCI/HOBt, DCM, rt	80–85
3	Fluorophenyl Introduction	Pd(dppf)Cl$_2$, K$_2$CO$_3$, DME, 80°C	60–65

Q. Table 2. Analytical Parameters for Purity Assessment

Method	Column/Probe	Conditions	Key Metrics
HPLC	C18 (5 µm)	40:60 ACN/H$_2$O, 1.0 mL/min	Retention time: 8.2 min
$^1H$-NMR	DMSO-d$_6$	400 MHz	δ 8.15 (s, 1H, pyrimidinone H)